Cas no 1142-13-8 (Benzenamine,2-methyl-4-(2-phenyldiazenyl)-)

Benzenamine,2-methyl-4-(2-phenyldiazenyl)- structure
1142-13-8 structure
Product Name:Benzenamine,2-methyl-4-(2-phenyldiazenyl)-
CAS No:1142-13-8
MF:C13H13N3
MW:211.262422323227
CID:186069
PubChem ID:255016
Update Time:2025-04-19

Benzenamine,2-methyl-4-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-methyl-4-(2-phenyldiazenyl)-
    • 2-methyl-4-phenyldiazenylaniline
    • 3-methyl-4-aminoazobenzene
    • Benzenamine, 2-methyl-4-(2-phenyldiazenyl)-
    • DTXSID10292055
    • NSC80167
    • (E)-2-methyl-4-(phenyldiazenyl)aniline
    • NCIOpen2_004286
    • NSC-80167
    • 1142-13-8
    • 2-methyl-4-(2-phenyldiaz-1-enyl)aniline
    • SCHEMBL9818179
    • Inchi: 1S/C13H13N3/c1-10-9-12(7-8-13(10)14)16-15-11-5-3-2-4-6-11/h2-9H,14H2,1H3/b16-15+
    • InChI Key: ZQNCDLBRYKNRBK-FOCLMDBBSA-N
    • SMILES: NC1C=CC(=CC=1C)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.11109
  • Monoisotopic Mass: 211.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 50.7Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 384.2°C at 760 mmHg
  • Flash Point: 186.2°C
  • Refractive Index: 1.601
  • PSA: 50.74
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